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Compound of Interest

Compound Name: N-Nitroso-meglumine

Cat. No.: B13415366

Get Quote

This technical guide provides a comprehensive overview of N-Nitroso-meglumine, a

nitrosamine impurity of significant interest to the pharmaceutical industry. The document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, formation, analytical detection, and regulatory context.

Introduction
N-Nitroso-meglumine is an N-nitrosamine impurity that can form in pharmaceutical products

containing meglumine as an excipient.[1][2] Meglumine, an amino sugar derived from sorbitol,

is widely used to enhance the solubility and stability of poorly soluble active pharmaceutical

ingredients (APIs).[1] The secondary amine present in the meglumine structure is susceptible

to nitrosation in the presence of nitrosating agents, leading to the formation of N-Nitroso-
meglumine.[1][3]

Given that N-nitrosamine compounds are classified as probable human carcinogens, their

presence in drug products is a major concern for regulatory bodies such as the U.S. Food and

Drug Administration (FDA) and the European Medicines Agency (EMA).[1][4][5] Consequently,

stringent control and monitoring of impurities like N-Nitroso-meglumine are critical for patient

safety and regulatory compliance.[2]
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Chemical and Physical Properties
The fundamental chemical and physical properties of N-Nitroso-meglumine are summarized

in the table below.

Property Value Reference(s)

CAS Number
10356-92-0, 62137-31-9

(alternate)
[1][6][7][8][9]

Chemical Name

N-Methyl-N-

((2S,3R,4R,5R)-2,3,4,5,6-

pentahydroxyhexyl)nitrous

amide; 1-Deoxy-1-

(methylnitrosamino)-D-glucitol

[1]

Molecular Formula C₇H₁₆N₂O₆ [1][8][9]

Molecular Weight 224.21 g/mol [1][9]

IUPAC Name

N-methyl-N-(2,3,4,5,6-

pentahydroxyhexyl)nitrous

amide

[9]

SMILES
CN(N=O)C--INVALID-LINK--

O)O)O)O
[6][8]

InChI

InChI=1S/C7H16N2O6/c1-9(8-

15)2-4(11)6(13)7(14)5(12)3-

10/h4-7,10-14H,2-

3H2,1H3/t4-,5+,6+,7+/m0/s1

[6]

Formation Pathway and Regulatory Context
N-Nitroso-meglumine is formed from the reaction of meglumine with a nitrosating agent,

typically under acidic conditions.[1] The nitrosating agent can originate from various sources,

including residual nitrites in raw materials, excipients, or even from the manufacturing

environment.[1][5]
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Regulatory agencies like the FDA and EMA have implemented strict guidelines for the control

of nitrosamine impurities in pharmaceutical products.[1] For N-Nitroso-meglumine, the U.S.

FDA has established an Acceptable Intake (AI) limit of 100 ng/day.[6] This necessitates the use

of highly sensitive analytical methods to detect and quantify this impurity at trace levels.

The formation pathway of N-Nitroso-meglumine from its precursor is illustrated below.

Reactants

Conditions

Product

Meglumine
(Secondary Amine)

N-Nitroso-meglumine

Nitrosation

Nitrosating Agent
(e.g., Nitrous Acid)

Acidic Conditions

Click to download full resolution via product page

Formation of N-Nitroso-meglumine.

Analytical Methodologies
The detection and quantification of N-Nitroso-meglumine at trace levels require highly

sensitive and validated analytical methods.[1] Techniques such as High-Performance Liquid

Chromatography (HPLC) coupled with various detectors and mass spectrometry are commonly

employed.[1][2]
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A published method for the analysis of N-Nitroso-meglumine utilizes RP-HPLC.[3][10] The

key parameters of this method are outlined below.

Parameter Specification Reference(s)

Chromatography

Reverse-Phase High-

Performance Liquid

Chromatography (RP-HPLC)

[3][10]

Column Primesep 100 [3][10]

Mobile Phase
A mixture of water, acetonitrile,

and formic acid
[3][10]

Detectors
Photodiode Array (PDA) and

Refractive Index (RI) detectors
[3][10]

Validation

The method was validated

according to regulatory

standards, showing high

specificity, reproducibility

(%RSD of 0.56), and a strong

linear correlation (0.999). The

average recovery was reported

to be at least 98.0%.

[3][10]

For even higher sensitivity, a UHPLC-MS/MS method has been developed for the quantification

of N-Nitroso-meglumine in Tafamidis Meglumine.[11]
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Parameter Specification Reference(s)

Chromatography
Ultra-High-Performance Liquid

Chromatography (UHPLC)
[11]

Column
Luna column (4.6 mm × 150

mm ID, 3.0 µm particle size)
[11]

Flow Rate 0.8 mL/min (isocratic mode) [11]

Ionization
Heated Electrospray Ionization

(HESI) in positive ion mode
[11]

Detection

Multiple Reaction Monitoring

(MRM) mode, with a transition

at m/z 223.20 to 59.10

[11]

The general workflow for the analytical testing of N-Nitroso-meglumine in a pharmaceutical

product is depicted in the following diagram.
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Analytical Workflow
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(HPLC/UHPLC)
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(PDA, RI, or MS/MS)

Data Analysis and Quantification
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General analytical workflow.

Toxicology and Safety
N-Nitroso-meglumine belongs to the class of N-nitrosamine impurities, which are known for

their potential carcinogenic and mutagenic properties.[1][12] The carcinogenic risk stems from

the ability of nitrosamines to alkylate DNA, which can lead to mutations.[13] Regulatory bodies

have classified nitrosamine impurities as a "cohort of concern" due to their high mutagenic

potency.[5]

The established Acceptable Intake (AI) limit provides a guideline for the maximum daily

exposure that is considered safe over a lifetime. For N-Nitroso-meglumine, this limit is crucial
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for risk assessment in pharmaceutical products containing meglumine.[6] The control of this

impurity to levels at or below the AI is a key aspect of ensuring drug safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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